1-(4-methylphenyl)-N-{4-[methyl(phenyl)sulfamoyl]phenyl}-4-oxo-1,4-dihydropyridazine-3-carboxamide

Specification

• Molecular Formula: C25H22N4O4S
• Molecular Weight: 474.5 g/mol
• IUPAC Name: 1-(4-methylphenyl)-N-[4-[methyl(phenyl)sulfamoyl]phenyl]-4-oxopyridazine-3-carboxamide
• Standard InChI: InChI=1S/C25H22N4O4S/c1-18-8-12-21(13-9-18)29-17-16-23(30)24(27-29)25(31)26-19-10-14-22(15-11-19)34(32,33)28(2)20-6-4-3-5-7-20/h3-17H,1-2H3,(H,26,31)
• Standard InChI Key: CLONXRYITXSLCM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C=CC(=O)C(=N2)C(=O)NC3=CC=C(C=C3)S(=O)(=O)N(C)C4=CC=CC=C4

Introduction

1-(4-methylphenyl)-N-{4-[methyl(phenyl)sulfamoyl]phenyl}-4-oxo-1,4-dihydropyridazine-3-carboxamide is a complex organic compound that belongs to the pyridazine class of heterocyclic compounds. Pyridazines are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The specific compound incorporates a sulfamoyl group, which is often associated with pharmacological activity due to its ability to interact with biological targets.

Synthesis Methods

The synthesis of this compound typically involves a multi-step process starting from pyridazine derivatives. The key steps include:

• Formation of the Pyridazine Core: This involves condensation reactions between appropriate precursors to form the pyridazine ring.

• Introduction of the Sulfamoyl Group: This is achieved through reaction with a sulfamoyl chloride or similar reagent.

• Attachment of the Carboxamide Group: This involves coupling reactions using carboxylic acid derivatives.

Biological Activity

While specific biological activity data for 1-(4-methylphenyl)-N-{4-[methyl(phenyl)sulfamoyl]phenyl}-4-oxo-1,4-dihydropyridazine-3-carboxamide may be limited, compounds with similar structures have shown potential in various therapeutic areas:

• Antimicrobial Activity: Pyridazine derivatives have been reported to exhibit antimicrobial properties against a range of pathogens.

• Anti-inflammatory Activity: The presence of a sulfamoyl group could contribute to anti-inflammatory effects by interacting with enzymes involved in inflammation pathways.

Research Findings

Study Focus	Key Findings
Antimicrobial Screening	Pyridazine derivatives show promise against certain bacterial strains.
Anti-inflammatory Studies	Sulfamoyl-containing compounds may inhibit inflammatory enzymes.